Cas no 956-07-0 (N-(benzylideneamino)benzamide)

N-(benzylideneamino)benzamide structure
N-(benzylideneamino)benzamide structure
Product name:N-(benzylideneamino)benzamide
CAS No:956-07-0
MF:C14H12N2O
MW:224.257883071899
CID:1985531
PubChem ID:238530

N-(benzylideneamino)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(benzylideneamino)benzamide
    • CBDivE_002098
    • benzoic acid benzylidene-hydrazide
    • 1-benzoyl-2-benzylidenehydrazine
    • HMS3080L23
    • SureCN711755
    • benzoyloylhydrazone of benzaldehyde
    • N'-benzylidenebenzohydrazide
    • benzaldehyde (N-benzoyl) hydrazone
    • AC1L6175
    • AG-H-93185
    • benzoic acid (phenylmethylene)hydrazide
    • CTK3I7692
    • benzoic acid benzylidenehydrazide
    • N-Benzoyl-N'-benzylidenehydrazine
    • CHEMBL1734495
    • AKOS034405947
    • MLS002608488
    • Benzaldehyde benzoylhydrazone
    • DTXSID10285826
    • 956-07-0
    • RISHSDLMXPLIHT-UHFFFAOYSA-N
    • SMR001471444
    • DS-002015
    • DTXCID90236977
    • Inchi: InChI=1S/C14H12N2O/c17-14(13-9-5-2-6-10-13)16-15-11-12-7-3-1-4-8-12/h1-11H,(H,16,17)
    • InChI Key: RISHSDLMXPLIHT-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C=NNC(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 224.094963011Da
  • Monoisotopic Mass: 224.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.5Ų

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